4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide

• IUPAC Name: 4-butyl-2,3-dihydro-1H-cyclopenta[b]quinolin-9-imine;hydroiodide
• InChI: InChI=1S/C16H20N2.HI/c1-2-3-11-18-14-9-5-4-7-12(14)16(17)13-8-6-10-15(13)18;/h4-5,7,9,17H,2-3,6,8,10-11H2,1H3;1H
• InChI Key: XGQSLIMKQSADBL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(CCC2)C(=N)C3=CC=CC=C31.I
• Molecular Formula: C16H21IN2
• Molecular Weight: 368.26 g/mol
• Solubility: >55.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide, also known as CTQ, is a chemical compound that has been extensively studied for its potential use in scientific research. CTQ is a synthetic compound that is structurally similar to tetrahydrocannabinol (THC), the psychoactive component found in marijuana. However, CTQ does not have the same psychoactive effects as THC, making it a promising alternative for scientific research.

Mechanism of Action

4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide works by binding to the CB1 and CB2 receptors, which are located throughout the body. When 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide binds to these receptors, it can activate a variety of signaling pathways that can have a range of effects on the body, including reducing inflammation, modulating pain perception, and regulating appetite.
Biochemical and Physiological Effects:
Studies have shown that 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide can have a range of biochemical and physiological effects on the body. For example, 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide has been shown to reduce inflammation in the brain, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide has also been shown to have analgesic effects, meaning it can reduce pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide in lab experiments is that it is a synthetic compound, meaning it can be easily produced in large quantities. Additionally, because 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide does not have the psychoactive effects of THC, it can be used in a wider range of experiments without the risk of altering the behavior of test subjects. However, one limitation of using 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide is that it is a relatively new compound, and more research is needed to fully understand its effects on the body.

Future Directions

There are several potential future directions for research on 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide could be studied for its potential as a treatment for pain and inflammation. Finally, 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide could be used in the development of new drugs that target the endocannabinoid system, which could have a range of therapeutic applications.

Scientific Research Applications

4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide has been studied for its potential use in a variety of scientific research applications, including its effects on the endocannabinoid system, its potential as a treatment for neurodegenerative diseases, and its use in the development of new drugs. 4-butyl-1,2,3,4-tetrahydro-9H-cyclopenta[b]quinolin-9-imine hydroiodide has been shown to bind to the cannabinoid receptors CB1 and CB2, which are involved in the regulation of pain, appetite, and mood.